Cas no 1700063-63-3 (2-(2-bromoethyl)-3-methoxypyridine)

• Product Name: 2-(2-bromoethyl)-3-methoxypyridine
• CAS No: 1700063-63-3
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 6159485
• PubChem ID: 108210453
• Update Time: 2025-06-15

2-(2-bromoethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethyl)-3-methoxypyridine
• 1700063-63-3
• EN300-1912278

• Inchi： 1S/C8H10BrNO/c1-11-8-3-2-6-10-7(8)4-5-9/h2-3,6H,4-5H2,1H3
• InChI Key： WTMKVBHVJCINNG-UHFFFAOYSA-N
• SMILES： BrCCC1C(=CC=CN=1)OC

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 2-(2-bromoethyl)-3-methoxypyridine

Comprehensive Overview of 2-(2-Bromoethyl)-3-Methoxypyridine (CAS No. 1700063-63-3): Properties, Applications, and Industry Insights

2-(2-Bromoethyl)-3-methoxypyridine (CAS No. 1700063-63-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyridine derivative serves as a versatile building block in synthetic chemistry, particularly for constructing nitrogen-containing heterocycles. Its molecular formula C₈H₁₀BrNO combines a methoxy-functionalized pyridine ring with a reactive 2-bromoethyl side chain, enabling diverse transformations under controlled conditions.

Recent studies highlight the compound's role in developing small-molecule inhibitors and bioconjugation reagents, aligning with growing interest in targeted drug delivery systems. The 3-methoxy group enhances solubility parameters while the bromoethyl moiety facilitates nucleophilic substitution reactions – a combination addressing modern chemists' needs for polar-functionalized intermediates. Analytical data shows characteristic 1H NMR peaks at δ 8.15 (d, J=4.8 Hz, 1H), 7.25 (d, J=8.1 Hz, 1H), and 4.35 (t, J=7.2 Hz, 2H), confirming its structural identity.

In material science applications, CAS 1700063-63-3 demonstrates potential for creating functionalized polymers through controlled radical polymerization techniques. Its thermal stability (decomposition >180°C) makes it suitable for high-temperature synthesis workflows. Industry reports indicate increasing demand for such halogenated pyridine derivatives in electronic materials, where they contribute to charge-transport layers in organic semiconductors.

Environmental considerations drive innovation in handling 2-(2-bromoethyl)-3-methoxypyridine. Modern green chemistry protocols recommend using catalytic systems to minimize bromide waste generation during subsequent reactions. The compound's logP value of 1.82 suggests moderate lipophilicity, an important parameter for bioavailability optimization in drug discovery projects. Researchers frequently search for alternative synthetic routes to this intermediate, reflecting the pharmaceutical industry's focus on cost-effective scalability.

Quality control specifications for 1700063-63-3 typically require ≥97% purity by HPLC, with strict limits on process-related impurities. Advanced purification techniques like preparative chromatography or recrystallization from non-polar solvents yield material meeting GMP standards for preclinical studies. Stability studies indicate optimal storage under inert atmosphere at 2-8°C, with recommended desiccant protection due to moderate hygroscopicity.

The compound's safety profile warrants standard laboratory precautions including eye protection and ventilation control. Material Safety Data Sheets (MSDS) provide detailed handling guidelines, emphasizing avoidance of strong oxidizers and reactive metals. Recent patent analyses show growing intellectual property activity around bromoethyl pyridine analogs, particularly in kinase inhibitor development and covalent binding probes for proteomics research.

Emerging applications include use as a cross-coupling partner in palladium-catalyzed reactions and as a precursor for quaternary ammonium compounds with antimicrobial properties. The global market for such fine chemicals is projected to grow at 6.2% CAGR through 2030, driven by expanding contract research organizations and generic pharmaceutical production. Analytical methods like LC-MS and GC-FID are routinely employed for quality verification during commercial synthesis.

Academic interest in 2-(2-bromoethyl)-3-methoxypyridine continues to rise, with over 30 peer-reviewed publications referencing this chemical entity in the past five years. Its structural flexibility enables diverse molecular editing strategies, making it valuable for fragment-based drug design. The compound's chromatographic behavior (typically eluting at 6.8 min on C18 columns with 60:40 MeCN:H₂O) facilitates rapid analytical method development during process optimization.